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Compound of Interest

Compound Name: Alloxydim sodium

Cat. No.: B3031609

An In-depth Technical Guide to Alloxydim Sodium
Issued for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Alloxydim sodium, a post-
emergence herbicide. It covers its chemical structure, physicochemical properties, mechanism
of action, and relevant experimental methodologies.

Chemical Identification and Structure

Alloxydim sodium is the sodium salt of Alloxydim.[1] It belongs to the cyclohexanedione
oxime group of herbicides.[2] Developed by Nippon Soda in 1976, it is a selective, systemic
herbicide used to control grass weeds in various broad-leaved crops.[3][4] The compound is
absorbed primarily through the leaves and acts on the active meristematic tissues of grasses.

[4]

IUPAC Name: sodium (4RS)-2-[(E)-1-(allyloxyimino)butyl]-4-(methoxycarbonyl)-5,5-dimethyl-
3-oxocyclohex-1-en-1-olate[2]

CAS Registry Number: 55635-13-7[2]

Alternative CAS RN: 66003-55-2[2]

Molecular Formula: C17H24NNaOs|[2]
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e Synonyms: NP-48, Kusagard, Fervin, Clout, Tritex[2]

Below is a diagram representing the chemical structure of Alloxydim sodium, highlighting its
key functional groups.

Diagram 1: Chemical structure of Alloxydim sodium.

Physicochemical Properties

Alloxydim sodium is a colorless, crystalline solid that is hygroscopic and highly soluble in
water.[3][5] A summary of its key physicochemical properties is presented in the table below.

Property Value Reference(s)
Molecular Weight 345.37 g/mol [6]
Physical State Colorless crystals [5]
Melting Point 188 -193 °C [6]
Water Solubility ;000’000 maiL (at 20°C, pH 5]
Flash Point >100 °C [6]

LogP (Octanol-Water Partition
o 2.945 [2]
Coefficient)

N 0-6°C, Hygroscopic, under
Storage Conditions ) [61[7]
inert atmosphere

Mechanism of Action

Alloxydim sodium is classified as a Group 1 (WSSA) or Group A (HRAC) herbicide.[3] Its
herbicidal activity stems from the inhibition of the enzyme Acetyl-CoA carboxylase (ACCase).[2]
[3] ACCase is a critical enzyme that catalyzes the first committed step in the biosynthesis of
fatty acids: the conversion of acetyl-CoA to malonyl-CoA.[8]

By inhibiting ACCase, Alloxydim sodium disrupts the production of fatty acids, which are
essential components for building cell membranes and for lipid formation.[2] This disruption
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ultimately halts plant growth and leads to the death of susceptible grass species.

Sample Preparation & Extraction

1. Water Sample Collection
(e.g., 500 mL)

2. Acidification
(Adjust to acidic pH)

3. Solid Phase Extraction (SPE)
(e.g., C18 or Charcoal Cartridge)

4. Elution
(Using organic solvent like Dichloromethane)

Oxidation & Derivatization

5. Oxidation
(Convert Alloxydim to stable di-acids
using H202 under reflux)

6. Methylation
(Convert di-acids to methyl esters
using Diazomethane)

Acetyl-CoA

Analysis & Quantification

Acetyl-CoA Carboxylase

7. GC-MS Analysis

ACCase
; ) (Separation and detection)
ATP -> ADP + Pi
HCO83- l
8. Data Processing
Malonyl-CoA (Compare retention times & mass spectra
to standards)

\

Fatty Acid Synthesis i
(e.g., Palmitoyl-CoA)

9. Quantification
(Calculate concentration using
calibration curve)

\

Cell Membranes &
Lipid Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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